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Compound of Interest

Compound Name: L694247

Cat. No.: B1673920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-694247 is a potent and selective serotonin receptor agonist with high affinity for the 5-HT1D

and 5-HT1B subtypes.[1][2] Its mechanism of action involves the inhibition of adenylyl cyclase

and potassium-evoked serotonin release, making it a valuable tool for investigating the

physiological and pathological roles of these receptors.[1] This document provides detailed

application notes and in-vivo experimental protocols for L-694247, designed to guide

researchers in its use for preclinical studies.

Mechanism of Action
L-694247 acts as an agonist at 5-HT1D and 5-HT1B receptors. This activation leads to a

cascade of intracellular events, primarily the inhibition of adenylyl cyclase, which reduces the

production of cyclic AMP (cAMP). This signaling pathway is implicated in various physiological

processes, including neurotransmitter release and vascular tone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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